Cas no 826995-50-0 (Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-methyl-)

Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-methyl- structure
826995-50-0 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-methyl-
CAS No:826995-50-0
MF:C10H7BrO2S
MW:271.130380868912
CID:686965
PubChem ID:11161567
Update Time:2025-04-19

Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 6-bromo-4-methyl-
    • 6-bromo-4-methyl-1-benzothiophene-2-carboxylic acid
    • DTXSID70457340
    • 826995-50-0
    • Inchi: 1S/C10H7BrO2S/c1-5-2-6(11)3-8-7(5)4-9(14-8)10(12)13/h2-4H,1H3,(H,12,13)
    • InChI Key: UNRHJKVSGNHAES-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C=C(C(=O)O)S2)C(C)=C1

Computed Properties

  • Exact Mass: 269.93501g/mol
  • Monoisotopic Mass: 269.93501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 65.5Ų
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